2-[benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride

• IUPAC Name: 2-[benzyl(methyl)amino]ethyl 2-methylbenzoate;hydrochloride
• InChI: InChI=1S/C18H21NO2.ClH/c1-15-8-6-7-11-17(15)18(20)21-13-12-19(2)14-16-9-4-3-5-10-16;/h3-11H,12-14H2,1-2H3;1H
• InChI Key: GRSXSEKHMJDCJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OCCN(C)CC2=CC=CC=C2.Cl
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol

Description

2-[Benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride, also known as benzylmethylaminoethyl 2-methylbenzoate hydrochloride, is a chemical compound with the molecular formula C17H20ClNO2. It is a white crystalline powder that is commonly used in scientific research for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-[benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride involves the inhibition of various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It also inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Additionally, it has been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It also inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride in lab experiments is its well-established pharmacological properties. It has been extensively studied and its mechanism of action is well understood. Additionally, it is relatively easy to synthesize and is commercially available.
One of the limitations of using this compound in lab experiments is its potential toxicity. It has been shown to have cytotoxic effects on some cell lines at high concentrations. Additionally, its effects on human subjects are not well understood and further studies are needed to establish its safety profile.

Future Directions

There are several future directions for the research on 2-[benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride. One direction is the development of new drugs based on its pharmacological properties. It has been shown to have anti-inflammatory and anti-tumor effects, and further research could lead to the development of new drugs for the treatment of various diseases.
Another direction is the study of its effects on the central nervous system. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, and further studies could lead to the development of new drugs for the treatment of neurodegenerative diseases.
Conclusion
In conclusion, this compound is a chemical compound with well-established pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

2-[Benzyl(methyl)amino]ethyl 2-methylbenzoate hydrochloride has been extensively studied for its pharmacological properties. It has been shown to have analgesic, anti-inflammatory, and anti-tumor effects. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.